molecular formula C10H16O4S B6229444 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid CAS No. 1539562-27-0

1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid

Cat. No.: B6229444
CAS No.: 1539562-27-0
M. Wt: 232.3
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid is a chemical compound with a unique structure that includes a cyclobutane ring and a sulfone group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid typically involves the reaction of cyclobutane-1-carboxylic acid with a sulfone precursor under specific conditions. The reaction may require the use of catalysts and controlled temperatures to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to maximize yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form.

Chemical Reactions Analysis

Types of Reactions

1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form different products, depending on the reagents and conditions used.

    Reduction: Reduction reactions can convert the sulfone group to other functional groups.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

    Substitution: Various nucleophiles and electrophiles can be used in substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or sulfides.

Scientific Research Applications

1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid has several applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound can be used in studies of enzyme interactions and metabolic pathways.

    Industry: The compound may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biological processes, such as enzyme activity and signal transduction. The exact mechanism of action may vary depending on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

    1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carboxylic acid: A similar compound with a cyclopropane ring instead of a cyclobutane ring.

    2-(1,1-dioxo-1lambda6-thian-4-yl)acetic acid: Another related compound with an acetic acid moiety.

Uniqueness

1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid is unique due to its specific structure, which includes a cyclobutane ring and a sulfone group. This unique structure imparts distinct chemical and physical properties, making it valuable for various applications in scientific research and industry.

Properties

CAS No.

1539562-27-0

Molecular Formula

C10H16O4S

Molecular Weight

232.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.